![molecular formula C23H29N3O2S2 B4540034 4-benzyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide](/img/structure/B4540034.png)
4-benzyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide
Description
Synthesis Analysis
The synthesis of piperidinecarbothioamide derivatives typically involves the reaction of piperidine with acyl chlorides in the presence of a base, such as sodium hydride, in a dry solvent like pyridine. For instance, a series of N-acyl-4,7,7-trimethyl-N-phenyl-3-(1-piperidinyl or dimethylamino)bicyclo[2.2.1]hept-2-ene-2-carbothioamides were prepared by reacting 4,7,7-trimethyl-N-phenyl-3-(1-piperidinyl or dimethylamino)bicyclo[2.2.1]hept-2-ene-2-carbothioamides with aromatic or heterocyclic acyl chlorides (Ranise et al., 1993).
Molecular Structure Analysis
The molecular structure of piperidinecarbothioamides often features a piperidine ring, which can adopt a chair conformation, contributing to the molecule's three-dimensional shape and reactivity. For example, the structure of N-[(3RS,4RS)-1-Benzyl-4-methylpiperidin-3-yl]-5-nitro-1-phenylsulfonyl-1H-pyrrolo[2,3-b]pyridine-4-amine revealed a piperidine ring in a chair conformation, with specific dihedral angles towards other functional groups, affecting the molecule's overall geometry and potential interaction sites (Pfaffenrot et al., 2012).
Chemical Reactions and Properties
Piperidinecarbothioamides participate in various chemical reactions, reflecting their versatile chemical properties. These reactions can include nucleophilic substitution, where the piperidine nitrogen can act as a nucleophile, and reactions involving the thioamide group, which can engage in condensation reactions or act as a ligand in coordination chemistry.
Physical Properties Analysis
The physical properties of piperidinecarbothioamides, such as solubility, melting point, and crystal structure, are influenced by their molecular structure. For example, crystallographic studies on related compounds have shown that intramolecular and intermolecular hydrogen bonding, as well as π-π interactions, can significantly affect the compound's solubility and crystal packing (Karthik et al., 2021).
properties
IUPAC Name |
4-benzyl-N-(4-pyrrolidin-1-ylsulfonylphenyl)piperidine-1-carbothioamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O2S2/c27-30(28,26-14-4-5-15-26)22-10-8-21(9-11-22)24-23(29)25-16-12-20(13-17-25)18-19-6-2-1-3-7-19/h1-3,6-11,20H,4-5,12-18H2,(H,24,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTBFEOQIEKPVNU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)N3CCC(CC3)CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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